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Compound of Interest

Compound Name: 5-Bromopyrimidine

Cat. No.: B023866

CAS Number: 4595-59-9

Introduction

5-Bromopyrimidine is a halogenated heterocyclic organic compound that serves as a pivotal
building block in the synthesis of a wide array of chemical entities, particularly in the
pharmaceutical and agrochemical industries.[1][2] Its structure, featuring a bromine atom at the
5-position of the pyrimidine ring, imparts unique reactivity, making it a valuable substrate for
various cross-coupling reactions.[1] This technical guide provides an in-depth overview of 5-
bromopyrimidine, including its chemical and physical properties, safety information, synthesis,
and applications in organic synthesis and drug discovery, with a focus on its role in the
development of kinase inhibitors.

Chemical and Physical Properties

5-Bromopyrimidine is typically a yellow to beige-brown crystalline solid.[3] It is insoluble in
water but soluble in organic solvents such as benzene, toluene, and chloroform.[3][4] A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)
CAS Number 4595-59-9 [4]
Molecular Formula C4H3BrN2 [4]
Molecular Weight 158.98 g/mol [2]

Yellow to beige-brown
Appearance , [4]
crystalline powder or chunks

Melting Point 67-73 °C [5]
Boiling Point 168 °C [6]
Solubility Soluble in chloroform [4]

Safety Data Sheet Summary

5-Bromopyrimidine is considered a hazardous substance and should be handled with
appropriate safety precautions. It is known to cause skin and eye irritation.[7] The toxicological
properties have not been fully investigated.[7] A summary of its GHS hazard information is
provided in Table 2.

Hazard Class Hazard Statement Signal Word

Skin Corrosion/Irritation,

H315: Causes skin irritation Warning

Category 2
Serious Eye Damage/Eye H319: Causes serious eye ]

o o Warning
Irritation, Category 2 irritation
Specific target organ toxicity H335: May cause respiratory ]

_ o Warning
(single exposure), Category 3 irritation

Handling and Storage:

e Handling: Wear protective gloves, protective clothing, and eye protection.[8] Use only in a
well-ventilated area and avoid breathing dust.[8] Keep away from oxidizing agents.[7]
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» Storage: Store in a cool, dry place away from direct sunlight.[4] Keep containers securely
sealed when not in use.[8]

Synthesis of 5-Bromopyrimidine

A common method for the preparation of 5-Bromopyrimidine involves the reaction of
dibromodifuranone with formamide in the presence of a B202 catalyst at elevated
temperatures (180-185°C).[3][8]

Applications in Organic Synthesis and Drug
Discovery

The pyrimidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast
number of biologically active compounds, including kinase inhibitors, antiviral agents, and
herbicides.[2][7] 5-Bromopyrimidine is a key intermediate for the synthesis of these complex
molecules due to the reactivity of the carbon-bromine bond in cross-coupling reactions.[1]

Kinase Inhibitors

Kinases are a class of enzymes that play a crucial role in cell signaling pathways, and their
dysregulation is implicated in many diseases, including cancer.[9] The pyrimidine core is a
bioisostere of adenine and can mimic key interactions of ATP with the hinge region of the
kinase domain.[10] Consequently, many kinase inhibitors are based on the pyrimidine scaffold.

Derivatives of 5-bromopyrimidine have been synthesized and evaluated as potent kinase
inhibitors. For instance, a series of novel 5-bromo-pyrimidine derivatives were synthesized and
showed potent activity as Bcr/Abl tyrosine kinase inhibitors.[4] The Bcr/Abl fusion protein is a
hallmark of chronic myeloid leukemia (CML).[4] Additionally, 5-aryl-2,4-diaminopyrimidine
compounds have been identified as potent inhibitors of IRAK4, a key kinase in the TLR/IL-1R
signaling pathway involved in inflammatory disorders.[7]
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Drug Discovery Workflow
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Caption: A logical workflow for drug discovery starting from 5-bromopyrimidine.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b023866?utm_src=pdf-body-img
https://www.benchchem.com/product/b023866?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

BCR-ABL Signaling Pathway Inhibition

5-Bromopyrimidine-Derived
Bcr/Abl Inhibitor

BCR-ABL
(Constitutively Active Tyrosine Kinase)

Downstream Signaling
(e.g., Ras, STAT5)

Uncontrolled Cell

Proliferation (CML)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Suzuki-Miyaura Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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